N-(cyclohexylmethyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(cyclohexylmethyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H25N3O3S2/c1-14-7-9-17(10-8-14)27(24,25)22-19-21-16(13-26-19)11-18(23)20-12-15-5-3-2-4-6-15/h7-10,13,15H,2-6,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: JSJZPKWWIMBAEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NCC3CCCCC3
• Molecular Formula: C19H25N3O3S2
• Molecular Weight: 407.6 g/mol

Description

N-(cyclohexylmethyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is a chemical compound that has gained attention in the scientific community due to its potential applications in research. The compound has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. In

Scientific Research Applications

Anticonvulsant Activity

Compounds containing a sulfonamide thiazole moiety, similar to N-(cyclohexylmethyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide, have been synthesized and evaluated for their anticonvulsant activity. Among these compounds, some have shown significant effects in protecting against picrotoxin-induced convulsion, highlighting their potential as anticonvulsant agents (Farag et al., 2012).

Antimicrobial Properties

Derivatives of this compound have also been synthesized and studied for their antimicrobial properties. These compounds, particularly those incorporating the sulfamoyl moiety, have shown promising results as antimicrobial agents, effective against a variety of bacterial and fungal strains (Darwish et al., 2014).

Anticancer Potential

Research into similar compounds has included the synthesis and evaluation of thiazole derivatives as potential anticancer agents. Some of these derivatives have been found to exhibit selective cytotoxicity against specific cancer cell lines, suggesting a potential role in cancer therapy (Evren et al., 2019).

Anti-Diabetic Activity

In the field of diabetes research, bi-heterocyclic compounds similar to this compound have been synthesized and shown to possess potent inhibitory potential against enzymes relevant to diabetes, indicating their potential as valuable anti-diabetic agents (Abbasi et al., 2020).

Carbonic Anhydrase Inhibition

Some congeners of this compound have been studied for their inhibitory action on carbonic anhydrases, enzymes involved in various pathologies like cancer and obesity. These studies show that such compounds can be effective inhibitors of these enzymes, thus holding potential as drug candidates for treating these diseases (Carta et al., 2017).

Antioxidant Activity

Additionally, certain derivatives have been tested for their antioxidant activities. Some of these compounds have shown promising results, exhibiting antioxidant properties greater than standard substances like Ascorbic acid (Talapuru et al., 2014).